Cas no 107610-23-1 (Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI))

• Product Name: Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI)
• CAS No: 107610-23-1
• MF: C₉H₉FO₄
• MW: 200.163766622543
• CID: 196356
• PubChem ID: 130923
• Update Time: 2025-04-19

Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-(fluoro-18F)-4-hydroxy-5-methoxy- (9CI)
• 2-(2-fluoro-4-hydroxy-5-methoxyphenyl)acetic acid
• 6-fluorohomovanillic acid
• 6-Flhva
• 6-Fluoro-homovanillic acid
• AC1L2Y9M
• ACMC-1C6VO
• AG-D-23257
• CTK4A5520
• SureCN4023259
• DTXSID90148142
• 140146-47-0
• Z1416167707
• Benzeneacetic acid, 2-fluoro-4-hydroxy-5-methoxy-
• SCHEMBL4023259
• JPDCBZYVMUTEFB-UHFFFAOYSA-N
• Benzeneacetic acid, 2-(fluoro-18F)-4-hydroxy-5-methoxy-
• (2-Fluoro-4-hydroxy-5-methoxyphenyl)acetic acid #
• Benzenacetic acid, 2-fluoro-4-hydroxy-5-methoxy-
• EN300-26296281
• 107610-23-1

• Inchi： 1S/C9H9FO4/c1-14-8-2-5(3-9(12)13)6(10)4-7(8)11/h2,4,11H,3H2,1H3,(H,12,13)
• InChI Key： JPDCBZYVMUTEFB-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1CC(=O)O)OC)O

Computed Properties

• Exact Mass: 200.04847
• Monoisotopic Mass: 200.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.394
• Boiling Point: 385.5°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.552
• PSA: 66.76
• LogP: 1.16700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols